4-bromo-1-(2-ethoxyethyl)-1H-pyrazole
Cat. No. B8281145
M. Wt: 219.08 g/mol
InChI Key: IOYBCQUZINUXEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08987443B2
Procedure details
To a solution of 4-bromopyrazole (70.0 g, 0.476 mol) in CH2Cl2 (600 mL) was added a solution of 3.1 M HCl in dioxane (4 mL) and ethyl vinyl ether (41 g, 0.569 mol, 1.2 equiv) at ambient temperature. The resulting reaction mixture was stirred at ambient temperature for 3 h. The reaction was quenched with aqueous NaHCO3 and the two layers were separated. The organic layer was washed with water, dried over Na2SO4, and concentrated under reduced pressure to dryness to afford 4-bromo-1-(ethoxyethyl)-1H-pyrazole (113 g, 104.3 g theoretical, 97% yield) as an oil (GC purity: 89%), which was directly used in the subsequent reaction without further purification.
Yield
97%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[N:4][NH:5][CH:6]=1.Cl.[CH:8]([O:10][CH2:11][CH3:12])=[CH2:9]>C(Cl)Cl.O1CCOCC1>[Br:1][C:2]1[CH:3]=[N:4][N:5]([CH2:9][CH2:8][O:10][CH2:11][CH3:12])[CH:6]=1
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Inputs
Step One
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Name
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Quantity
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70 g
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Type
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reactant
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Smiles
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BrC=1C=NNC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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41 g
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Type
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reactant
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Smiles
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C(=C)OCC
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at ambient temperature for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with aqueous NaHCO3
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CUSTOM
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Type
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CUSTOM
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Details
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the two layers were separated
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure to dryness
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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BrC=1C=NN(C1)CCOCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 113 g | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 108.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
